Cas no 4513-67-1 (Propanedioic acid,2-cyano-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-cyano-, 1,3-diethyl ester
• CAS No: 4513-67-1
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 332456
• PubChem ID: 278450
• Update Time: 2025-04-19

Propanedioic acid,2-cyano-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-cyano-, 1,3-diethyl ester
• diethyl 2-cyanopropanedioate
• 2-cyanopropanedioic acid diethyl ester
• AC1L5O2M
• AC1Q63PS
• AG-K-82718
• AR-1I4650
• CTK4I8639
• Cyanmalonsaeure-diaethyester
• Cyanmalonsaeure-diaethylester
• Cyan-malonsaeure-diaethylester
• Cyanmalonsaeure-diethylester
• cyano-malonic acid diethyl ester
• diethyl 2-cyanomalonate
• diethyl cyanomalonate
• diethyl cyanopropanedioate
• NSC128082
• A826987
• PUFPZFYANODLJO-UHFFFAOYSA-N
• SCHEMBL9705616
• 4513-67-1
• DTXSID70299085
• NSC-128082
• Cyanmalonsaurediathylester

• Inchi： 1S/C8H11NO4/c1-3-12-7(10)6(5-9)8(11)13-4-2/h6H,3-4H2,1-2H3
• InChI Key： PUFPZFYANODLJO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(=O)OCC)=O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 271.4°C at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.44
• PSA: 76.39